![molecular formula C8H7N3O2 B1417695 8-methoxypyrido[3,4-d]pyrimidin-4(3H)-one CAS No. 1260178-71-9](/img/structure/B1417695.png)
8-methoxypyrido[3,4-d]pyrimidin-4(3H)-one
Overview
Description
8-Methoxypyrido[3,4-d]pyrimidin-4(3H)-one is a chemical compound with the molecular formula C8H8N4O . It has a molecular weight of 176.18 g/mol . The IUPAC name for this compound is 8-methoxypyrido[3,4-d]pyrimidin-4-amine .
Synthesis Analysis
The synthesis of pyrido[3,4-d]pyrimidine derivatives has been reported in the literature . These compounds were prepared from a common intermediate, 4-chloro-8-methoxy pyrido[3,4-d]pyrimidin-2-amine, followed by palladium-catalyzed cross-coupling reactions or nucleophilic aromatic substitutions at the C-4 position .Molecular Structure Analysis
The InChI string for this compound isInChI=1S/C8H8N4O/c1-13-8-6-5 (2-3-10-8)7 (9)12-4-11-6/h2-4H,1H3, (H2,9,11,12)
. The Canonical SMILES representation is COC1=NC=CC2=C1N=CN=C2N
. Physical And Chemical Properties Analysis
The compound has a topological polar surface area of 73.9 Ų, a hydrogen bond donor count of 1, and a hydrogen bond acceptor count of 5 . It has a rotatable bond count of 1 and a complexity of 178 . The exact mass and monoisotopic mass of the compound are both 176.06981089 g/mol .Scientific Research Applications
Corrosion Inhibition
Pyrimidine derivatives, including 8-methoxypyrido[3,4-d]pyrimidin-4(3H)-one, have been studied for their potential as corrosion inhibitors. Research has shown that these compounds can effectively inhibit the corrosion of mild steel in acidic environments, with the adsorption of these inhibitors on the mild steel surface following Langmuir adsorption isotherm. Techniques like electrochemical impedance spectroscopy and potentiodynamic polarization have been utilized in these studies (Yadav et al., 2015).
Mass Spectral Analysis
The mass spectra of various pyrido[3,4-d]pyrimidines, including 4-methoxypyrido[3,4-d]pyrimidine, have been analyzed. These studies provide insights into the fragmentation patterns of these compounds, which are analogous to corresponding quinazoline derivatives, a crucial aspect for understanding their chemical behavior and potential applications in various fields (Higashino et al., 1972).
Anticancer Research
Pyrido[3,4-d]pyrimidin-4(3H)-one derivatives have been synthesized and evaluated for their potential as anticancer agents. Certain synthesized compounds have shown potent antitumor activity, indicating the significance of these compounds in developing new cancer therapies (Elgohary & El-Arab, 2013).
Synthesis of Marine Alkaloids
Studies have been conducted on the synthesis of marine alkaloids, such as variolins, which involve pyrido[3,4-d]pyrimidin-4(3H)-one derivatives. These research efforts contribute to the understanding of marine biodiversity and its potential in drug discovery (Fresneda et al., 2000).
Mechanism of Action
properties
IUPAC Name |
8-methoxy-3H-pyrido[3,4-d]pyrimidin-4-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7N3O2/c1-13-8-6-5(2-3-9-8)7(12)11-4-10-6/h2-4H,1H3,(H,10,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UAVYDZAGFTYRPF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=NC=CC2=C1N=CNC2=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7N3O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
177.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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